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Compound of Interest

Compound Name:
5-Chloro-3-methylpyridine-2-

carbonitrile

Cat. No.: B189296 Get Quote

Technical Guide: 5-Chloro-3-methylpyridine-2-
carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties and

synthesis of 5-Chloro-3-methylpyridine-2-carbonitrile, a heterocyclic compound of interest in

medicinal chemistry and materials science. This document is intended to serve as a

foundational resource for professionals engaged in research and development activities

involving this molecule.

Core Physical Properties
Precise experimental determination of all physical properties for 5-Chloro-3-methylpyridine-2-
carbonitrile is not readily available in published literature. The following table summarizes key

identifiers and predicted physical characteristics derived from computational models. These

values provide useful estimations for experimental design and computational studies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b189296?utm_src=pdf-interest
https://www.benchchem.com/product/b189296?utm_src=pdf-body
https://www.benchchem.com/product/b189296?utm_src=pdf-body
https://www.benchchem.com/product/b189296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₇H₅ClN₂ [1][2]

Molecular Weight 152.58 g/mol [1][2]

CAS Number 156072-84-3 [1][3]

Predicted Boiling Point 215.2 ± 35.0 °C at 760 mmHg [4]

Predicted Density 1.43 ± 0.1 g/cm³ [4]

Predicted pKa -5.03 ± 0.20 [4]

Predicted Solubility

Data not available. Expected

to have low solubility in water

and be soluble in organic

solvents like ethyl acetate and

dichloromethane based on its

structure and the solvents

used in its synthesis.

Appearance White to off-white solid [4]

Experimental Protocols
While specific experimental protocols for the determination of the physical properties of 5-
Chloro-3-methylpyridine-2-carbonitrile are not detailed in the available literature, a method

for its synthesis has been described.

Synthesis of 5-Chloro-3-methylpyridine-2-carbonitrile[3]
This protocol outlines a palladium-catalyzed cyanation reaction.

Materials:

2-Bromo-5-chloro-3-methylpyridine

Zinc cyanide (Zn(CN)₂)

Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)
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1,1'-Bis(diphenylphosphino)ferrocene (dppf)

Dimethylacetamide (DMA)

Water

Ethyl acetate

Hexane

Silica gel

Procedure:

To a solution of 2-Bromo-5-chloro-3-methylpyridine in dimethylacetamide, add zinc cyanide,

tris(dibenzylideneacetone)dipalladium(0), and 1,1'-bis(diphenylphosphino)ferrocene.

Heat the reaction mixture to 110 °C and maintain for 4 hours.

After the reaction is complete, cool the mixture to room temperature.

Dilute the reaction mixture with water and perform an extraction with ethyl acetate.

Combine the organic phases and concentrate under reduced pressure.

Purify the resulting residue by silica gel column chromatography using a gradient of 0-60%

ethyl acetate in hexane to yield 5-Chloro-3-methylpyridine-2-carbonitrile.

Visualized Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 5-Chloro-3-methylpyridine-
2-carbonitrile.
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Synthesis of 5-Chloro-3-methylpyridine-2-carbonitrile.

Disclaimer: The physical property data presented in this guide are based on computational

predictions and should be used as estimations. Experimental verification is recommended for

precise applications. The provided synthesis protocol is a summary of a literature procedure

and should be adapted and optimized with appropriate laboratory safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Chloro-3-methylpyridine-2-carbonitrile physical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189296#5-chloro-3-methylpyridine-2-carbonitrile-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b189296#5-chloro-3-methylpyridine-2-carbonitrile-physical-properties
https://www.benchchem.com/product/b189296#5-chloro-3-methylpyridine-2-carbonitrile-physical-properties
https://www.benchchem.com/product/b189296#5-chloro-3-methylpyridine-2-carbonitrile-physical-properties
https://www.benchchem.com/product/b189296#5-chloro-3-methylpyridine-2-carbonitrile-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b189296?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

